Cas no 88440-95-3 (1,4-Benzenediol, 2-(2-aminoethyl)-5-methyl-, hydrochloride)

• Product Name: 1,4-Benzenediol, 2-(2-aminoethyl)-5-methyl-, hydrochloride
• CAS No: 88440-95-3
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• CID: 632664
• PubChem ID: 71317980
• Update Time: 2025-04-19

1,4-Benzenediol, 2-(2-aminoethyl)-5-methyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(2-aminoethyl)-5-methyl-, hydrochloride
• 2-(2-aminoethyl)-5-methylbenzene-1,4-diol,hydrochloride
• DTXSID80748170
• 2-(2-Aminoethyl)-5-methylbenzene-1,4-diol--hydrogen chloride (1/1)
• 88440-95-3

• Inchi： 1S/C9H13NO2.ClH/c1-6-4-9(12)7(2-3-10)5-8(6)11;/h4-5,11-12H,2-3,10H2,1H3;1H
• InChI Key： QAKJJMFZPVDNMU-UHFFFAOYSA-N
• SMILES： Cl.OC1C=C(C)C(=CC=1CCN)O

Computed Properties

• Exact Mass: 203.0713064g/mol
• Monoisotopic Mass: 203.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų